![molecular formula C12H17NO2 B7465662 3-methoxy-4-methyl-N-propan-2-ylbenzamide](/img/structure/B7465662.png)
3-methoxy-4-methyl-N-propan-2-ylbenzamide
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Overview
Description
3-methoxy-4-methyl-N-propan-2-ylbenzamide, also known as MPBD, is a chemical compound that belongs to the class of benzamide derivatives. MPBD has gained significant attention in scientific research due to its potential in various applications, including drug discovery, medicinal chemistry, and neuroscience.
Mechanism of Action
The mechanism of action of 3-methoxy-4-methyl-N-propan-2-ylbenzamide is not fully understood. However, it is believed to act as a modulator of the endocannabinoid system, which is involved in pain regulation, inflammation, and neuroprotection. This compound has been shown to activate the cannabinoid receptor CB2, which is primarily expressed in immune cells and has been implicated in the modulation of inflammation and pain. This compound has also been shown to inhibit the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the degradation of endocannabinoids such as anandamide. By inhibiting FAAH, this compound increases the levels of endocannabinoids, leading to the activation of CB1 and CB2 receptors.
Biochemical and Physiological Effects:
This compound has been shown to exhibit potent analgesic and anti-inflammatory activities in animal models. It has also been shown to have neuroprotective effects in models of Parkinson's disease and Alzheimer's disease. Additionally, this compound has been shown to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-methoxy-4-methyl-N-propan-2-ylbenzamide is its potent analgesic and anti-inflammatory activities, making it a promising candidate for the development of novel painkillers. Additionally, its potential in the treatment of neurological disorders and cancer makes it a versatile compound for scientific research. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the scientific research of 3-methoxy-4-methyl-N-propan-2-ylbenzamide. One direction is the development of novel painkillers that target the endocannabinoid system. Another direction is the investigation of this compound's potential in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential as a diagnostic tool for cancer detection.
Synthesis Methods
The synthesis of 3-methoxy-4-methyl-N-propan-2-ylbenzamide involves the reaction of 3-methoxy-4-methylbenzoic acid with isobutylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC). The reaction is carried out in a solvent such as dichloromethane or tetrahydrofuran (THF) under an inert atmosphere of nitrogen. The resulting product is then purified by column chromatography or recrystallization.
Scientific Research Applications
3-methoxy-4-methyl-N-propan-2-ylbenzamide has been extensively studied for its potential in drug discovery and medicinal chemistry. It has been shown to exhibit potent analgesic and anti-inflammatory activities, making it a promising candidate for the development of novel painkillers. This compound has also been investigated for its potential in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, this compound has been studied for its potential as a diagnostic tool for cancer detection.
properties
IUPAC Name |
3-methoxy-4-methyl-N-propan-2-ylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2/c1-8(2)13-12(14)10-6-5-9(3)11(7-10)15-4/h5-8H,1-4H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PIZSUESDNDDJLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC(C)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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